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Compound of Interest

Compound Name: 4-3CzTRz

Cat. No.: B15126881 Get Quote

Disclaimer: Initial searches for the compound "4-3CzTRz" did not yield a specific chemical

entity. Based on the common nomenclature in the field of thermally activated delayed

fluorescence (TADF) materials, it is highly probable that this is a typographical error and the

intended compound is TCzTRz. This technical guide will, therefore, focus on TCzTRz, a well-

documented and researched TADF emitter.

Chemical Identity and Properties
CAS Number: 1808158-40-8[1]

IUPAC Name: 9,9',9''-(5-(4,6-Diphenyl-1,3,5-triazin-2-yl)benzene-1,2,3-triyl)tris(9H-carbazole)

[1]

Physicochemical Data
A summary of the key physicochemical and electronic properties of TCzTRz is presented in

Table 1. This data is essential for understanding its behavior as an organic semiconductor and

for designing and modeling organic light-emitting diodes (OLEDs).
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Property Value Reference

Chemical Formula C₅₇H₃₆N₆ [1]

Molecular Weight 804.94 g/mol [1]

Appearance Pale yellow powder/crystals [1]

Purity >99.0% (Sublimed, HPLC) [1]

Glass Transition Temperature

(Tg)
188.7 °C [1]

Melting Point (Tm) 381.5 °C [1]

Decomposition Temperature

(Td at 5% weight loss)
431.8 °C [1]

Absorption Maximum (λabs in

toluene)
377 nm [1]

Phosphorescence Maximum

(λphos in toluene)
477 nm [1]

Highest Occupied Molecular

Orbital (HOMO)
-5.40 eV [1]

Lowest Unoccupied Molecular

Orbital (LUMO)
-2.18 eV [1]

Synthesis Protocol
While a detailed, step-by-step synthesis protocol for TCzTRz is not readily available in the

public domain, a general synthetic route for carbazole-triazine hybrids involves a nucleophilic

substitution reaction. The synthesis of related compounds suggests a multi-step process. A

plausible synthetic approach is outlined below, based on common organic chemistry reactions

used for similar structures.

General Synthetic Strategy
The synthesis of TCzTRz likely involves the reaction of a tri-substituted benzene core with

three carbazole units and a diphenyltriazine moiety. A common method for forming carbazole-
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aryl bonds is through a Buchwald-Hartwig amination or a similar cross-coupling reaction. The

triazine core can be built from cyanuric chloride.

A potential, though unconfirmed, synthetic pathway could involve:

Synthesis of a tri-functionalized benzene derivative: Starting with a suitably substituted

benzene ring bearing three reactive groups (e.g., halides or boronic esters) at the 1, 2, and 3

positions, and another reactive group at the 5-position.

Coupling with carbazole: The three substituents at the 1, 2, and 3 positions would then be

reacted with carbazole, likely via a palladium-catalyzed cross-coupling reaction, to form the

tris(carbazole)benzene core.

Formation of the triazine moiety: The substituent at the 5-position would then be used to

attach the diphenyltriazine unit. This could be achieved by reacting with a pre-formed

diphenyltriazine derivative or by building the triazine ring in situ.

A related synthesis of a carbazole-triazine hybrid, 9-(4,6-dichloro-1,3,5-triazin-2-yl)-9H-

carbazole, involves the reaction of carbazole with cyanuric chloride in the presence of a base.

[2][3] This highlights the general reactivity of these precursors.

Experimental Protocols for Device Fabrication and
Characterization
TCzTRz is primarily used as an emitter in thermally activated delayed fluorescence (TADF)

organic light-emitting diodes (OLEDs). Below is a representative experimental protocol for the

fabrication and characterization of a TCzTRz-based OLED.

OLED Fabrication
The fabrication of OLEDs is typically carried out in a high-vacuum environment using thermal

evaporation techniques. A general procedure is as follows:

Substrate Cleaning: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned

in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The

substrates are then dried with nitrogen gas and treated with UV-ozone to improve the work

function of the ITO.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.researchgate.net/publication/276034464_Synthesis_and_Crystal_Structure_of_9-46-dichloro-135-triazin-2-yl-9H-carbazole/fulltext/5630038c08aefac54d8f0b4d/Synthesis-and-Crystal-Structure-of-9-4-6-dichloro-1-3-5-triazin-2-yl-9H-carbazole.pdf
https://www.researchgate.net/publication/276034464_Synthesis_and_Crystal_Structure_of_9-46-dichloro-135-triazin-2-yl-9H-carbazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15126881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deposition of the Hole Injection Layer (HIL): A thin layer of a hole-injection material, such as

di-[4-(N,N-ditolyl-amino)-phenyl]cyclohexane (TAPC), is deposited onto the ITO substrate by

thermal evaporation.

Deposition of the Hole Transport Layer (HTL): A layer of a hole-transporting material, like

1,3-bis(N-carbazolyl)benzene (mCP), is then deposited on top of the HIL.

Deposition of the Emissive Layer (EML): The emissive layer is created by co-evaporating the

host material and the TCzTRz dopant. A common host is a material with a high triplet energy,

such as bis[2-(diphenylphosphino)phenyl] ether oxide (DPEPO). A typical doping

concentration for TCzTRz is in the range of 10-40 wt%.

Deposition of the Electron Transport Layer (ETL): An electron-transporting material, for

example, 2,2',2''-(1,3,5-benzinetriyl)-tris(1-phenyl-1-H-benzimidazole) (TPBi), is deposited

onto the EML.

Deposition of the Electron Injection Layer (EIL): A thin layer of a low work function material,

such as lithium fluoride (LiF), is deposited to facilitate electron injection.

Deposition of the Cathode: Finally, a metal cathode, typically aluminum (Al), is deposited to

complete the device.

Device Characterization
The performance of the fabricated OLEDs is evaluated using a series of standard

characterization techniques:

Current Density-Voltage-Luminance (J-V-L) Characteristics: Measured using a source meter

and a photometer to determine the turn-on voltage, current efficiency, power efficiency, and

external quantum efficiency (EQE).

Electroluminescence (EL) Spectra: Recorded with a spectroradiometer to determine the

emission color and the Commission Internationale de l'Éclairage (CIE) coordinates.

Transient Photoluminescence (PL) Decay: Measured to determine the prompt and delayed

fluorescence lifetimes, which is crucial for confirming the TADF mechanism.
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Photoluminescence Quantum Yield (PLQY): Determined using an integrating sphere to

quantify the efficiency of light emission from the material.

Signaling Pathways and Experimental Workflows
Thermally Activated Delayed Fluorescence (TADF)
Mechanism
The operational principle of TCzTRz as a TADF emitter is based on the efficient harvesting of

both singlet and triplet excitons. This process is illustrated in the following diagram.
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Caption: The TADF mechanism in TCzTRz for efficient light emission.

OLED Fabrication Workflow
The sequential process of fabricating a multi-layer OLED device using TCzTRz as the emitter is

depicted in the workflow diagram below.
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Caption: A typical workflow for the fabrication of an OLED device.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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